Spectroscopic studies of borohydride derivatives of zirconium and hafnium
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000182
Abstract
The infrared (i.r.), proton and 11B nuclear magnetic resonance (n.m.r.) spectra of zirconium and hafnium borohydrides have been investigated, together with the proton and 11B n.m.r. spectra of dicyclopentadientyl zirconium diborohydride. The i.r. spectra indicate that the borohydride groups are bonded to the metal atom by bridging hydrogen atoms, but a rapid exchange process renders the bridge and terminal hydrogens indistinguishable in the n.m.r. spectra.
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